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Compound of Interest

Compound Name: 5-Hydroxymethyltolterodine-d5

Cat. No.: B1164105

Get Quote

Executive Summary & Immediate Safety Directive
5-Hydroxymethyltolterodine-d5 (5-HMT-d5), also known as Desfesoterodine-d5, is a stable

isotope-labeled metabolite used primarily as an internal standard in bioanalysis.[1][2] While

often handled in milligram quantities, its classification as a pharmacologically active metabolite

with reproductive toxicity and aquatic toxicity potentials mandates strict adherence to "Zero

Discharge" protocols.

Core Directive: Under no circumstances should 5-HMT-d5 or its residues be discharged into

sanitary sewer systems.[1][2] All disposal must occur via high-temperature incineration through

a licensed hazardous waste contractor.[2]

Compound Characterization & Hazard Profile
To design an effective disposal protocol, one must understand the physicochemical behavior

and biological risks of the compound. 5-HMT-d5 retains the toxicological profile of its non-

deuterated parent (5-Hydroxymethyltolterodine/Desfesoterodine).[1][2]
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Property Data Operational Implication

Compound Name 5-Hydroxymethyltolterodine-d5 Identify on all waste tags.[2]

Parent CAS 207679-81-0 (Free Base)

Use parent CAS for waste

profiling if d5 CAS is

unrecognized by vendor.[2]

Molecular Weight ~346.5 g/mol (varies by salt) Heavy isotope (+5 Da shift).[2]

Solubility
Soluble in MeOH, DMSO,

Acetonitrile

Water alone is insufficient for

decontamination. Use organic

solvents first.

LogD (pH 7.4) ~0.74 [1]

Moderate polarity; partitions

into aqueous phases but

requires solvent for complete

removal.[1][2]

Hazard Codes

H361 (Suspected Repr.[1][2]

Tox) H411 (Toxic to Aquatic

Life)

Requires segregation from

general trash; strictly no drain

disposal.[2]

The Deuterium Factor
The substitution of hydrogen with deuterium (²H) increases the bond strength (Kinetic Isotope

Effect) but does not alter the waste classification.[2] Regulatory bodies (EPA, ECHA) treat

deuterated standards identically to their non-labeled counterparts regarding hazardous waste

coding [2].

Regulatory Framework & Waste Classification
Proper classification ensures compliance with the US Resource Conservation and Recovery

Act (RCRA) and EU Waste Framework Directive.

United States (RCRA)[2]
Classification: Not P-listed or U-listed.
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Designation: Unless the formulation is ignitable (e.g., in solution), it is typically classified as

Non-RCRA Regulated Hazardous Waste (NRHW) or "Pharm Waste."[2]

Best Practice: Manage as RCRA Hazardous due to the H361 (Reproductive Toxicity)

characteristic to ensure incineration.[2]

European Union (EWC)[1][2]
Code:18 01 08* (Cytotoxic and cytostatic medicines) is recommended due to the

reproductive toxicity potential.[2]

Alternative:18 01 09 (Medicines other than those mentioned in 18 01 08) if a risk assessment

deems it non-cytotoxic/static, but incineration remains the required disposal route.

Operational Disposal Protocol
This protocol utilizes a "Cradle-to-Grave" tracking approach.[1][2]

Workflow Visualization
The following decision tree illustrates the segregation logic for 5-HMT-d5 waste streams.
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5-HMT-d5 Waste Generation
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Figure 1: Decision tree for segregating 5-HMT-d5 waste streams to ensure incineration.

Step-by-Step Procedures
A. Solid Waste (Vials, PPE, Weighing Boats)

Segregation: Do not place in "General Trash" or "Biohazard" (Red Bag) waste, as

autoclaving does not destroy the chemical.

Containerization: Place all solid waste into a rigid, leak-proof container labeled "Hazardous

Pharmaceutical Waste - Incinerate Only."

Labeling: Tag must list "5-Hydroxymethyltolterodine-d5" and "Reproductive Toxin."[2]

B. Liquid Waste (HPLC Effluent, Expired Stocks)[2]
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Compatibility: 5-HMT-d5 is compatible with standard organic waste streams

(Methanol/Acetonitrile).[1][2]

Collection: Collect in High-Density Polyethylene (HDPE) or glass carboys.

Mixtures: If the liquid contains >0.1% 5-HMT-d5, the entire carboy should be tagged as

hazardous pharmaceutical waste.[2]

Prohibition:NEVER pour down the sink. The compound is toxic to aquatic life (H411) and

difficult to remove in municipal water treatment [3].

C. Decontamination of Glassware & Spills
Since 5-HMT-d5 has a LogD of ~0.74 and moderate lipophilicity:

Primary Solubilization: Rinse glassware/spill area with Methanol or Acetonitrile first.[1][2]

Water alone may leave residue.

Secondary Wash: Follow with a soap and water wash.

Material Disposal: Collect all solvent rinses into the liquid waste carboy. Dispose of paper

towels from spill cleanup as Solid Pharmaceutical Waste (see Section A).[2]

Emergency Response
Spill: Isolate the area.[1][3] Wear double nitrile gloves and a lab coat. Absorb liquid with

vermiculite or chem-pads.[1][2] Clean area with Methanol.[1][4]

Exposure:

Skin: Wash with soap and water for 15 minutes.[1]

Eye:[1][5] Rinse with water for 15 minutes.[1][6]

Inhalation:[1][3][5] Move to fresh air.[1][3][5][6] Seek medical attention immediately,

referencing the potential for antimuscarinic effects (dry mouth, blurred vision) [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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